Cas no 768402-09-1 ((2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol )
768402-09-1 structure
Product Name:(2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol
CAS No:768402-09-1
MF:C20H32O
MW:288.467486381531
CID:5543848
Update Time:2023-06-08
(2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol Chemical and Physical Properties
Names and Identifiers
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- (2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol
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- Inchi: 1S/C20H32O/c1-6-19(4)11-12-20(5)14(13-19)7-8-15-16(20)9-10-17(21)18(15,2)3/h6,9,14-15,17,21H,1,7-8,10-13H2,2-5H3/t14-,15-,17+,19-,20-/m0/s1
- InChI Key: DDMHIOKPMUMJDG-QHOFPYNOSA-N
- SMILES: C1(C)(C)[C@]2([H])C([C@]3(C)[C@@]([H])(CC2)C[C@](C=C)(C)CC3)=CC[C@H]1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
(2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
768402-09-1 ((2R,4bS,7S,8aS,10aS)-7-Ethenyl-1,2,3,4b,5,6,7,8,8a,9,10,10a-dodecahydro-1,1,4b,7-tetramethyl-2-phenanthrenol ) Related Products
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